N-(2,3-dimethylphenyl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H16FNO/c1-11-6-5-9-15(12(11)2)18-16(19)10-13-7-3-4-8-14(13)17/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: LBTGFFCQNXAPOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=CC=CC=C2F)C
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

Synthesis Analysis

The synthesis of similar acetamide derivatives typically involves reactions like acylation, where an acyl group is introduced to an aromatic or aliphatic amine. For instance, a study on the synthesis of an anticancer drug derivative, "N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide," involved stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU in cooled conditions (Sharma et al., 2018). Such methods might be adapted for the synthesis of "N-(2,3-dimethylphenyl)-2-(2-fluorophenyl)acetamide" by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of acetamide derivatives is characterized by the presence of an acetamide group linked to aromatic rings, which can significantly influence the compound's properties and interactions. For instance, the molecular docking analysis of synthesized acetamides can provide insights into their potential biological activities and interactions with biological targets (Sharma et al., 2018). X-ray diffraction analysis can also reveal the crystal structure, providing information on the molecular conformation and intermolecular interactions.